N'-(4-nitrophenyl)benzohydrazide

• IUPAC Name: N'-(4-nitrophenyl)benzohydrazide
• InChI: InChI=1S/C13H11N3O3/c17-13(10-4-2-1-3-5-10)15-14-11-6-8-12(9-7-11)16(18)19/h1-9,14H,(H,15,17)
• InChI Key: JJMHIEVGMFNTRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3
• DSSTOX Substance ID: DTXSID90148748
• Molecular Weight: 257.24 g/mol
• CAS No.: 1088-95-5

Description

N'-(4-nitrophenyl)benzohydrazide is a useful research compound. Its molecular formula is C13H11N3O3 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 56923. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anti-inflammatory Activity : Compounds containing benzohydrazides, including those with a 4-nitrophenylacetohydrazide moiety, have demonstrated significant anti-inflammatory properties, as shown in a study evaluating their effects using the carrageenan paw edema method (Reddy & Kathale, 2017).

• Acetylation Reaction Study : Benzohydrazide derivatives were studied for their reactivity towards acetylation reactions, providing insights into the kinetics and mechanisms of such chemical processes (Campodónico et al., 2010).

• Cytotoxic Activity : Certain aroylhydrazones, including 4-nitro-N′-(1-(pyridin-2-yl)ethylidene)benzohydrazide, have been synthesized and analyzed for their cytotoxic activity against breast cancer and human prostate adenocarcinoma cell lines. These compounds also showed potential as non-linear optical (NLO) materials (Singh et al., 2017).

• Liquid Crystalline Behavior : Hydrazide derivatives containing alkoxyazobenzene, with nitro terminal groups, exhibit unique liquid crystalline properties, which are influenced by hydrogen bonding and dipole-dipole interactions (Bai et al., 2014).

• Antimicrobial and Antioxidant Properties : Substituted-N′-[(1E)-substituted-phenylmethylidene]benzohydrazide analogs have been found to exhibit significant antioxidant, anti-inflammatory, and antimicrobial activity (Bala et al., 2013).

• Molecular Structure Analysis : Research on N′-(3,5-Dibromo-2-hydroxybenzylidene)-4-nitrobenzohydrazide methanol monosolvate provided insights into its molecular structure and intermolecular interactions, contributing to the understanding of such compounds' properties (Zhou et al., 2011).

Future Directions

While specific future directions for N’-(4-nitrophenyl)benzohydrazide were not found in the search results, the study of the catalytic reduction of 4-nitrophenol by nanostructured materials is a topic of ongoing research. This suggests that N’-(4-nitrophenyl)benzohydrazide and similar compounds could be of interest in the development of new catalysts.

Mechanism of Action

Target of Action

It’s known that benzohydrazide derivatives have been evaluated for their potential in various biological activities .

Mode of Action

It’s known that reactions at the benzylic position can involve free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

Reactions at the benzylic position can involve various biochemical pathways .

Pharmacokinetics

The chemspider database provides some physicochemical properties of a similar compound, n’-(2-nitrophenyl)benzohydrazide . These properties, such as water solubility and logP, can influence the bioavailability of a compound.

Biochemical Analysis

Biochemical Properties

N’-(4-nitrophenyl)benzohydrazide plays a significant role in biochemical reactions, primarily as an inhibitor of certain enzymes. It has been shown to interact with urease, an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia . The interaction between N’-(4-nitrophenyl)benzohydrazide and urease involves the formation of a stable complex, which inhibits the enzyme’s activity. This inhibition is crucial for studying the enzyme’s function and potential therapeutic applications.

Cellular Effects

N’-(4-nitrophenyl)benzohydrazide has been observed to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to alter the expression of genes involved in oxidative stress response and apoptosis . Additionally, N’-(4-nitrophenyl)benzohydrazide can impact cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and energy production.

Molecular Mechanism

The molecular mechanism of N’-(4-nitrophenyl)benzohydrazide involves its binding interactions with biomolecules, particularly enzymes. The compound exerts its effects by forming a stable complex with the target enzyme, leading to inhibition of its activity. This inhibition can result from either competitive or non-competitive binding, depending on the specific enzyme and the nature of the interaction . Additionally, N’-(4-nitrophenyl)benzohydrazide can influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N’-(4-nitrophenyl)benzohydrazide can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific environmental conditions . Long-term studies have shown that N’-(4-nitrophenyl)benzohydrazide can have lasting effects on cellular function, including sustained inhibition of enzyme activity and alterations in gene expression.

Dosage Effects in Animal Models

The effects of N’-(4-nitrophenyl)benzohydrazide vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity . At higher doses, N’-(4-nitrophenyl)benzohydrazide may exhibit toxic effects, including oxidative stress, apoptosis, and tissue damage. These threshold effects are crucial for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

N’-(4-nitrophenyl)benzohydrazide is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can inhibit enzymes involved in key metabolic processes, such as glycolysis and the tricarboxylic acid cycle . This inhibition can lead to changes in metabolite levels and energy production, affecting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, N’-(4-nitrophenyl)benzohydrazide is transported and distributed through interactions with transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in specific cellular compartments . The transport and distribution of N’-(4-nitrophenyl)benzohydrazide are essential for understanding its cellular effects and potential therapeutic applications.

Subcellular Localization

N’-(4-nitrophenyl)benzohydrazide exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . Understanding the subcellular localization of N’-(4-nitrophenyl)benzohydrazide is crucial for elucidating its mechanism of action and potential therapeutic applications.